N-Methyl Lacosamide

Specification

• Molecular Formula: C₁₄H₂₀N₂O₃
• Molecular Weight: 264.32

Introduction

Chemical Properties and Structural Characteristics

Molecular Identity and Synonyms

N-Methyl Lacosamide is a chiral compound with the following identifiers:

Property	Value
CAS Number	388619-64-5
Molecular Formula	C₁₄H₂₀N₂O₃
Molecular Weight	264.33 g/mol
Synonyms	Lacosamide Impurity 30, N-Methyl rac-Lacosamide

The compound’s structure involves a methyl group attached to the nitrogen of lacosamide’s benzylamine moiety, altering its physicochemical properties compared to the parent drug.

Comparative Analysis with Lacosamide

While lacosamide (CAS 175481-36-4) has a molecular weight of 250.30 g/mol and a molecular formula of C₁₃H₁₈N₂O₃, N-Methyl Lacosamide differs by the addition of a methyl group, increasing its molecular weight by 13.93 g/mol. This structural modification may influence its pharmacokinetics and interaction with cellular targets, though specific data remain limited.

Synthesis and Formation Pathways

Key Synthetic Routes

The synthesis of lacosamide typically involves:

• Acetylation: Introduction of the acetamido group.

• Benzylamine Coupling: Formation of the N-benzyl linkage.

• Methoxy Substitution: Incorporation of the methoxy group at the propanamide backbone.

During these steps, unintended methylation at the nitrogen atom can occur, particularly under basic conditions or in the presence of methylating agents, leading to N-Methyl Lacosamide.

Pharmacological and Toxicological Profile

Regulatory and Quality Control Considerations

Pharmacopeial Standards

N-Methyl Lacosamide is listed among lacosamide’s related impurities in regulatory guidelines, necessitating its identification and quantification during API production. Other impurities include:

Impurity	CAS Number	Molecular Formula	Structural Note
Lacosamide EP Impurity B	1822463-67-1	C₁₄H₁₈N₂O₄	O-Acetyl derivative
Lacosamide EP Impurity E	175481-39-7	C₁₀H₁₄N₂O₂	Desacetyl, desmethyl form
Lacosamide Impurity 17	880468-89-3	C₁₆H₂₄N₂O₄	N-Descarboxymethyl derivative

Quality Control Challenges

The detection of N-Methyl Lacosamide requires robust analytical methods to distinguish it from lacosamide and other impurities. Cross-contamination risks during synthesis, storage, or formulation necessitate strict purity controls.